N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-2-(m-tolyl)acetamide

• IUPAC Name: N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C19H23FN4O/c1-14-3-2-4-16(9-14)10-18(25)21-11-15-5-7-24(8-6-15)19-22-12-17(20)13-23-19/h2-4,9,12-13,15H,5-8,10-11H2,1H3,(H,21,25)
• InChI Key: SFKBTWNKCYAWRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NCC2CCN(CC2)C3=NC=C(C=N3)F
• Molecular Formula: C19H23FN4O
• Molecular Weight: 342.4 g/mol

Description

N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-2-(m-tolyl)acetamide, also known as FL118, is a small molecule drug that has been developed for cancer treatment. It is a derivative of camptothecin, which is a natural product that has anti-cancer properties. FL118 has been shown to be effective against a variety of cancer types, including breast, lung, colon, and pancreatic cancer.

Scientific Research Applications

Pyrimidine Reactions and Synthesis

Researchers have investigated the synthesis and reactions of fluoropyrimidines, which are crucial for understanding the chemical properties and reactivity of "N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-2-(m-tolyl)acetamide". For instance, the study on pyrimidine reactions demonstrates the rapid reaction rates of fluoropyrimidines compared to other halogenated counterparts, highlighting the unique reactivity of fluorine-containing compounds (Brown & Waring, 1974).

Antimicrobial and Anticancer Applications

The compound's derivatives have been evaluated for their antimicrobial and anticancer activities. A notable study on novel fluoro-substituted compounds, including benzo[b]pyran derivatives, showcases the potential of such molecules to serve as lead compounds in developing new anticancer agents, specifically targeting lung cancer (Hammam et al., 2005).

Molecular Dynamics and Quantum Chemical Studies

The corrosion inhibition properties of piperidine derivatives on iron have been assessed through quantum chemical calculations and molecular dynamics simulations. This research provides insights into the compound's potential applications in materials science, particularly in protecting metals against corrosion (Kaya et al., 2016).

Drug Development and Biological Evaluation

Further, the compound's structure has been linked to the development of new therapeutic agents. For example, the discovery of antimycobacterial spiro-piperidin-4-ones underscores the importance of such compounds in medicinal chemistry, offering a new avenue for treating tuberculosis (Kumar et al., 2008).